Cas no 2228770-00-9 (dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine)

• Product Name: dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine
• CAS No: 2228770-00-9
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 5970138
• PubChem ID: 165715305
• Update Time: 2025-06-10

dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine
• 2228770-00-9
• dimethyl({[2-(piperidin-3-yl)-1,3-thiazol-5-yl]methyl})amine
• EN300-1733790

• Inchi： 1S/C11H19N3S/c1-14(2)8-10-7-13-11(15-10)9-4-3-5-12-6-9/h7,9,12H,3-6,8H2,1-2H3
• InChI Key： SIHCQBPVRCEGOO-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CNCCC1)CN(C)C

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.4Ų

Additional information on dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine

Professional Introduction to Dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine (CAS No. 2228770-00-9)

Dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine, a compound with the chemical identifier CAS No. 2228770-00-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine integrates several key pharmacophoric elements that contribute to its biological activity and make it a promising candidate for further research and development.

The core structure of this compound consists of a piperidine ring linked to a thiazole moiety, which is further substituted with a methylamine group. This combination of heterocyclic rings is well-documented for its role in modulating various biological pathways. The piperidine moiety, in particular, is frequently employed in drug design due to its ability to enhance oral bioavailability and binding affinity to biological targets. The presence of the thiazole ring adds another layer of complexity, as thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with complex biological systems. The structural features of dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine make it an attractive scaffold for designing molecules that can modulate neurotransmitter systems. Specifically, the compound's ability to interact with receptors and enzymes involved in neurotransmission has led to investigations into its potential as an intermediate in the development of treatments for neurological disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Current research suggests that modulating certain neurotransmitter pathways can help mitigate the progression of conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of pharmacophores in dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine may enable it to interact with key targets involved in these pathologies. For instance, studies have indicated that thiazole derivatives can inhibit enzymes that contribute to the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The pharmaceutical industry has increasingly recognized the importance of interdisciplinary approaches in drug discovery. Computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates like dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine. These techniques allow researchers to predict the binding affinity and pharmacokinetic properties of compounds before they are synthesized, significantly reducing the time and cost associated with drug development.

In addition to its potential in neurodegenerative diseases, this compound has shown promise in other therapeutic areas. For example, preliminary studies have explored its efficacy in treating inflammatory conditions by targeting pathways involved in immune responses. The interaction between the piperidine and thiazole moieties may enable the compound to modulate cytokine production and inhibit inflammatory cascades.

The synthesis of CAS No. 2228770-00-9 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.

Evaluation of the pharmacological profile of new compounds often involves both in vitro and in vivo studies. In vitro assays allow researchers to assess the interaction between the compound and biological targets at a molecular level, while animal models provide insights into its efficacy and safety profiles. The growing body of evidence supporting the potential of dimethyl({2-(piperidin-3-yl)-1,3-thiazol-5-ylmethyl})amine has prompted further investigation into its mechanisms of action.

The regulatory landscape for new pharmaceuticals is stringent but well-established, ensuring that only compounds with demonstrated safety and efficacy reach clinical use. As such, thorough characterization and testing are essential steps in bringing a new drug candidate like this one from laboratory research to market approval. Collaborations between academic institutions and pharmaceutical companies are crucial for advancing such projects through these stages.

The future prospects for CAS No. 2228770-00-9 are promising given its unique structural features and potential therapeutic applications. Continued research into its pharmacological properties will be essential for unlocking its full potential as a therapeutic agent. As our understanding of complex biological systems grows, compounds like this one are likely to play an increasingly important role in addressing some of today's most challenging medical conditions.